Cas no 1225218-56-3 (2-(2-Methylpropyl)-5-pyrrolidin-3-yl-1,3,4-oxadiazole)

• Product Name: 2-(2-Methylpropyl)-5-pyrrolidin-3-yl-1,3,4-oxadiazole
• CAS No: 1225218-56-3
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 2105324
• Update Time: 2023-08-03

2-(2-Methylpropyl)-5-pyrrolidin-3-yl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-isobutyl-5-(pyrrolidin-3-yl)-1,3,4-oxadiazole
• 2-(2-Methylpropyl)-5-pyrrolidin-3-yl-1,3,4-oxadiazole

• Inchi： 1S/C10H17N3O/c1-7(2)5-9-12-13-10(14-9)8-3-4-11-6-8/h7-8,11H,3-6H2,1-2H3
• InChI Key： AUGKMFXIYJZRME-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C)=NN=C1C1CNCC1

Computed Properties

• Exact Mass: 195.137
• Monoisotopic Mass: 195.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51